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Compound of Interest

Compound Name: (R)-UT-155

Cat. No.: B610603 Get Quote

Technical Support Center: (R)-UT-155
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling and preparing (R)-UT-155 solutions. Below you

will find troubleshooting guides and frequently asked questions to address common issues

encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is (R)-UT-155 and what is its mechanism of action?

A1: (R)-UT-155 is a potent and selective Androgen Receptor Degrader (SARD).[1][2] It

functions as an antagonist of the androgen receptor (AR) and induces its degradation.[3] This

dual mechanism allows it to inhibit AR signaling and reduce the total levels of AR protein,

including wild-type and splice variant isoforms that contribute to resistance in prostate cancer.

[2][4]

Q2: What is the recommended solvent for dissolving (R)-UT-155?

A2: The recommended solvent for creating stock solutions of (R)-UT-155 is dimethyl sulfoxide

(DMSO).[1][5][6] It is highly soluble in DMSO, with reported concentrations of up to 130 mg/mL.

[5][6] For in vivo studies, stock solutions in DMSO are typically diluted further with vehicles

such as a mixture of PEG300, Tween-80, and saline.[1][6]
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Q3: How should I store (R)-UT-155 powder and stock solutions?

A3: Proper storage is crucial to maintain the stability and activity of (R)-UT-155.

Powder: Store the solid compound at -20°C for long-term storage (up to 3 years) or at 4°C

for short-term use (up to 2 years), protected from light and moisture.[1]

Stock Solutions: Aliquot stock solutions into single-use vials to avoid repeated freeze-thaw

cycles.[6][7] Store these aliquots at -80°C for up to 2 years or at -20°C for up to 1 year.[6]

Some suppliers recommend shorter storage periods of 6 months at -80°C and 1 month at

-20°C for solutions.[1][7]

Q4: Do I need to sterilize my (R)-UT-155 solution?

A4: If you are preparing the solution in DMSO, sterilization is generally not necessary as DMSO

has strong sterilizing properties.[5] For aqueous-based solutions used in cell culture, sterile

filtration through a 0.22 µm filter is recommended.[5]
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Problem Possible Cause(s) Recommended Solution(s)

Precipitation of (R)-UT-155 in

cell culture media.

The final concentration of

DMSO in the media is too high,

causing the compound to be

less soluble. The concentration

of (R)-UT-155 exceeds its

solubility limit in the aqueous

media.

Ensure the final DMSO

concentration in your cell

culture media is low (typically

≤0.1%) to maintain solubility

and minimize solvent toxicity.

Prepare intermediate dilutions

in media before adding to the

final culture volume.

Difficulty dissolving (R)-UT-155

powder in DMSO.

The DMSO may have

absorbed moisture, reducing

its solvating power. The

compound may require more

energy to dissolve completely.

Use fresh, anhydrous, newly

opened DMSO for the best

results.[1][6] Gentle warming

(to 37°C) and sonication can

aid in the dissolution of the

compound.[5]

Inconsistent or unexpected

experimental results.

The (R)-UT-155 solution may

have degraded due to

improper storage or multiple

freeze-thaw cycles. The

concentration of the stock

solution may be inaccurate.

Always use freshly prepared

dilutions from a properly stored

stock solution. Avoid repeated

freeze-thaw cycles by

preparing single-use aliquots.

[6][7] Periodically verify the

concentration of your stock

solution if you suspect

degradation.

Formation of a suspension

during preparation for in vivo

studies.

The formulation protocol is

intended to create a

suspension for certain

administration routes like oral

gavage or intraperitoneal

injection.[1][6]

Follow the specific formulation

protocol carefully. Ensure all

components are mixed

thoroughly at each step. If a

clear solution is required, a

different vehicle composition

may be necessary.

Quantitative Data Summary
Solubility and Stock Solution Preparation
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Solvent Solubility

Stock

Concentration

(1 mg in

solvent)

Stock

Concentration

(5 mg in

solvent)

Stock

Concentration

(10 mg in

solvent)

DMSO ≥100 mg/mL[1]
2.4670 mL (1

mM)

12.3350 mL (1

mM)

24.6700 mL (1

mM)

Water
< 0.1 mg/mL

(insoluble)[5]

Not

Recommended

Not

Recommended

Not

Recommended

Molecular Weight of (R)-UT-155: 405.35 g/mol [2][3]

Storage Stability

Form Storage Temperature Duration

Powder -20°C 3 years[1]

4°C 2 years[1]

In Solvent -80°C 6 months to 2 years[1][6]

-20°C 1 month to 1 year[1][6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Preparation: Allow the vial of (R)-UT-155 powder and a bottle of anhydrous DMSO to

equilibrate to room temperature.

Calculation: To prepare a 10 mM stock solution, you will need to dissolve the appropriate

mass of (R)-UT-155 in a calculated volume of DMSO. For example, to prepare 1 mL of a 10

mM solution, weigh out 4.05 mg of (R)-UT-155.

Dissolution: Add the calculated volume of DMSO to the vial of (R)-UT-155 powder.

Mixing: Vortex the solution and use sonication if necessary to ensure complete dissolution.[5]
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Storage: Aliquot the stock solution into single-use, light-protected tubes and store at -80°C.

[6]

Protocol 2: Preparation of a Working Solution for In Vitro Cell-Based Assays

Thawing: Thaw a single-use aliquot of the 10 mM (R)-UT-155 stock solution at room

temperature.

Dilution: Perform serial dilutions of the stock solution in your desired cell culture medium to

achieve the final working concentrations.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

wells is kept constant across all treatments and is at a non-toxic level (typically ≤0.1%).

Application: Add the diluted (R)-UT-155 working solutions to your cells and proceed with your

experimental protocol.
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Caption: Mechanism of action of (R)-UT-155 on the Androgen Receptor signaling pathway.
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Solution Preparation Storage & Dilution Application
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Caption: Experimental workflow for preparing (R)-UT-155 solutions for in vitro assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medkoo.com [medkoo.com]

3. medkoo.com [medkoo.com]

4. Novel Selective Agents for the Degradation of Androgen Receptor Variants to Treat
Castration-Resistant Prostate Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

5. UT-155 | Androgen Receptor | TargetMol [targetmol.com]

6. medchemexpress.com [medchemexpress.com]

7. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [best practices for handling and preparing (R)-UT-155
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610603#best-practices-for-handling-and-preparing-r-
ut-155-solutions]

Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b610603?utm_src=pdf-body-img
https://www.benchchem.com/product/b610603?utm_src=pdf-body
https://www.benchchem.com/product/b610603?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/_R_-UT-155.html
https://www.medkoo.com/products/35029
https://www.medkoo.com/products/35028
https://pubmed.ncbi.nlm.nih.gov/28978635/
https://pubmed.ncbi.nlm.nih.gov/28978635/
https://www.targetmol.com/compound/ut-155
https://www.medchemexpress.com/UT-155.html
https://www.medchemexpress.com/_R_-UT-155.html?locale=ko-KR
https://www.benchchem.com/product/b610603#best-practices-for-handling-and-preparing-r-ut-155-solutions
https://www.benchchem.com/product/b610603#best-practices-for-handling-and-preparing-r-ut-155-solutions
https://www.benchchem.com/product/b610603#best-practices-for-handling-and-preparing-r-ut-155-solutions
https://www.benchchem.com/product/b610603#best-practices-for-handling-and-preparing-r-ut-155-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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